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Compound of Interest

Compound Name: 2-Ethylhexyl 2-ethylhexanoate

Cat. No.: B1346103 Get Quote

An In-depth Technical Guide to 2-Ethylhexyl 2-ethylhexanoate: Chemical Properties,

Structure, and Applications

Introduction
2-Ethylhexyl 2-ethylhexanoate is a synthetic ester that has garnered significant interest

across various industrial and research sectors. It is formed from the esterification of 2-

ethylhexanoic acid and 2-ethylhexanol.[1][2] This branched-chain ester is a clear, colorless

liquid with a characteristic fruity odor.[3] Its unique physicochemical properties, such as low

viscosity, good solvency, and emolliency, make it a versatile ingredient in cosmetics, personal

care products, lubricants, and as a solvent in various formulations.[1][4] This guide provides a

comprehensive overview of the chemical properties, structure, synthesis, and applications of 2-
Ethylhexyl 2-ethylhexanoate, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identity and Structure
A clear understanding of the chemical identity and structure of 2-Ethylhexyl 2-ethylhexanoate
is fundamental to appreciating its properties and functions.

Chemical Identifiers
The following table summarizes the key chemical identifiers for 2-Ethylhexyl 2-
ethylhexanoate.
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Identifier Value

IUPAC Name 2-ethylhexyl 2-ethylhexanoate[5]

Synonyms
Ethylhexyl ethylhexanoate, Octyl octanoate, 2-

Ethylhexanoic acid, 2-ethylhexyl ester[1][5]

CAS Number 7425-14-1[3][5]

Molecular Formula C₁₆H₃₂O₂[3][4][5]

Molecular Weight 256.42 g/mol [3][4][5]

EINECS Number 231-057-1[3][5]

InChI

InChI=1S/C16H32O2/c1-5-9-11-14(7-3)13-18-

16(17)15(8-4)12-10-6-2/h14-15H,5-13H2,1-

4H3[4][5]

InChIKey OUCGJMIVSYHBEC-UHFFFAOYSA-N[4][5]

SMILES CCCCC(CC)COC(=O)C(CC)CCCC[4][5]

Chemical Structure
The structure of 2-Ethylhexyl 2-ethylhexanoate features a central ester functional group with

two branched ethylhexyl chains.

Caption: 2D structure of 2-Ethylhexyl 2-ethylhexanoate.

Physicochemical Properties
The physical and chemical properties of 2-Ethylhexyl 2-ethylhexanoate dictate its behavior

and suitability for various applications.
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Property Value Source

Physical Form Clear, colorless liquid [4]

Odor Fruity [3]

Melting Point -18.1 °C (estimate) [3]

Boiling Point 299.67 °C (estimate) [3]

Density 0.8561 g/cm³ (estimate) [3]

Refractive Index 1.4096 (estimate) [3]

Solubility

Slightly soluble in acetone,

chloroform, and methanol.

Insoluble in water.

[3][6]

LogP 6.587 (estimate) [3]

Synthesis and Manufacturing
2-Ethylhexyl 2-ethylhexanoate is commercially produced through the esterification of 2-

ethylhexanoic acid with 2-ethylhexanol.[1] This reaction is typically catalyzed by an acid or, in

more recent "green" chemistry approaches, by enzymes such as immobilized lipase.[2][7]

Reaction Scheme
The synthesis is a classic Fischer esterification reaction.

Caption: Synthesis of 2-Ethylhexyl 2-ethylhexanoate.

Experimental Protocol: Lipase-Catalyzed Synthesis
This protocol describes a laboratory-scale synthesis using an immobilized lipase catalyst,

which offers high selectivity and milder reaction conditions.

Reactor Setup: A batch-stirred tank reactor (e.g., a 250 mL three-necked flask) equipped with

a magnetic stirrer, reflux condenser, and temperature probe is placed in a thermostatic water

bath.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://cymitquimica.com/products/3D-FE71937/2-ethylhexyl-2-ethylhexanoate/
https://m.chemicalbook.com/ProductChemicalPropertiesCB0880051_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0880051_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0880051_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0880051_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0880051_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0880051_EN.htm
https://www.benchchem.com/pdf/2_Ethylhexyl_Docosanoate_Application_Notes_for_its_use_as_a_Reference_Standard_in_Analytical_Chemistry.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB0880051_EN.htm
https://www.benchchem.com/product/b1346103?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/Hexanoic%20acid,%202-ethyl-,%202-ethylhexyl%20ester_Human%20health%20tier%20II%20assessment.pdf
https://www.researchgate.net/figure/The-effect-of-2-ethylhexyl-2-ethylhexanoate-content-on-the-synthesis-of_fig2_247116401
https://www.researchgate.net/publication/247116401_Synthesis_of_2-ethylhexyl-2-ethylhexanoate_catalyzed_by_immobilized_lipase_in_n-hexane_A_kinetic_study
https://www.benchchem.com/product/b1346103?utm_src=pdf-body
https://www.researchgate.net/publication/247116401_Synthesis_of_2-ethylhexyl-2-ethylhexanoate_catalyzed_by_immobilized_lipase_in_n-hexane_A_kinetic_study
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactant Charging: The reactor is charged with equimolar amounts of 2-ethylhexanoic acid

and 2-ethyl-1-hexanol in a suitable solvent like n-hexane.[2][7] An internal standard (e.g., n-

decane) can be added for quantitative analysis.[7]

Catalyst Addition: Immobilized lipase (e.g., Novozym 435) is added to the reaction mixture

(e.g., at a concentration of 2 g/L).[2][7]

Reaction Conditions: The mixture is stirred at a constant speed (e.g., 200 rpm) and

maintained at a specific temperature (e.g., 30-45 °C).[7]

Monitoring the Reaction: Aliquots of the reaction mixture are withdrawn at various time

intervals and analyzed by gas chromatography (GC) to determine the conversion of

reactants to the product.[7]

Work-up: Upon completion of the reaction, the immobilized enzyme can be filtered off for

reuse. The solvent is removed under reduced pressure, and the resulting ester can be

purified by vacuum distillation if necessary.

Spectroscopic Characterization
The structure of 2-Ethylhexyl 2-ethylhexanoate can be confirmed using various spectroscopic

techniques.
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Spectroscopy Expected Features

¹H NMR

Signals corresponding to the methyl (CH₃),

methylene (CH₂), and methine (CH) protons of

the two ethylhexyl chains. The chemical shifts

would be characteristic of an ester.

¹³C NMR

A signal for the carbonyl carbon of the ester

group (around 170 ppm), along with signals for

the carbons in the alkyl chains.[5]

IR Spectroscopy

A strong absorption band for the C=O stretching

of the ester group (around 1735 cm⁻¹), and C-H

stretching bands for the alkyl groups (around

2850-2960 cm⁻¹).

Mass Spectrometry (GC-MS)

The mass spectrum would show a molecular ion

peak (m/z 256.42) and characteristic

fragmentation patterns of a long-chain ester.[5]

Applications
The unique properties of 2-Ethylhexyl 2-ethylhexanoate make it a valuable component in a

wide range of products.

Cosmetics and Personal Care: It is widely used as an emollient, skin conditioning agent, and

fragrance ingredient in products like moisturizers, sunscreens, and color cosmetics.[1][3][5]

Its non-greasy feel and good spreadability are highly desirable in these formulations.

Industrial Applications: It serves as a viscosity modifier, a solvent, and a component in

lubricants and additives.[1][4] It is also used in cleaning and washing agents and

reprographic agents.[1]

Potential in Drug Development: For drug development professionals, its properties suggest

potential use as a non-polar vehicle or excipient in topical and transdermal drug delivery

systems. Its solvent properties could aid in the solubilization of lipophilic active

pharmaceutical ingredients (APIs).
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Safety and Toxicology
While 2-Ethylhexyl 2-ethylhexanoate is widely used, it is important to be aware of its

toxicological profile and regulatory status.

Toxicological Summary
Endpoint Result Source

Acute Oral Toxicity (Rat) LD50 > 2000 mg/kg bw [1]

Acute Dermal Toxicity (Rabbit) LD50 > 2000 mg/kg bw [1]

Skin Irritation May cause skin irritation. [1]

Reproductive Toxicity

Classified as a Category 2 or 3

reproductive toxin. Suspected

of damaging the unborn child.

[1][8]

Regulatory Information
Canada: The Canadian government has concluded that 2-ethylhexyl 2-ethylhexanoate is

harmful to human health at the levels of exposure considered in their assessment and has

proposed to add it to the List of Toxic Substances in Schedule 1 of the Canadian

Environmental Protection Act, 1999.[9][10]

European Union: It is subject to regulations due to its classification as a reprotoxic substance

and is prohibited for use in cosmetics unless a safety evaluation by the Scientific Committee

on Consumer Safety (SCCS) finds it safe for use.[10]

GHS Hazard Information
Pictogram: Health Hazard

Signal Word: Warning

Hazard Statement: H361d - Suspected of damaging the unborn child.[8]

Precautionary Statements: P201, P202, P280, P308+P313, P405.[8]
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Analytical Methodology
Gas chromatography is a common and effective method for the analysis of 2-Ethylhexyl 2-
ethylhexanoate.

Gas Chromatography (GC) Protocol
Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) or a

mass spectrometer (MS) is used.

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms) is suitable for

separation.

Sample Preparation: The sample is diluted in a suitable solvent, such as n-hexane or

dichloromethane. An internal standard may be added for quantification.

GC Conditions:

Injector Temperature: 230 °C[7]

Detector Temperature: 260 °C[7]

Oven Temperature Program: A temperature gradient is typically used, for example, starting

at a lower temperature and ramping up to a final temperature to ensure good separation.

An isothermal period at 190°C has been reported.[7]

Carrier Gas: Helium or hydrogen at a constant flow rate.

Data Analysis: The concentration of 2-Ethylhexyl 2-ethylhexanoate is determined by

comparing the peak area of the analyte to that of a calibration curve prepared with a certified

reference standard.

Conclusion
2-Ethylhexyl 2-ethylhexanoate is a versatile synthetic ester with a well-defined chemical

structure and a range of useful physicochemical properties. Its applications are widespread,

particularly in the cosmetics and industrial sectors. However, its classification as a reproductive

toxin necessitates careful handling and adherence to regulatory guidelines. For researchers
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and drug development professionals, a thorough understanding of its properties, synthesis, and

analytical methods is crucial for its safe and effective utilization in various formulations and

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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